Cas no 2228388-65-4 (2-2-(1-aminocyclopropyl)propan-2-yl-4-bromo-6-fluorophenol)

• Product Name: 2-2-(1-aminocyclopropyl)propan-2-yl-4-bromo-6-fluorophenol
• CAS No: 2228388-65-4
• MF: C₁₂H₁₅BrFNO
• MW: 288.156006097794
• CID: 5888837
• PubChem ID: 165780025
• Update Time: 2025-06-14

2-2-(1-aminocyclopropyl)propan-2-yl-4-bromo-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-2-(1-aminocyclopropyl)propan-2-yl-4-bromo-6-fluorophenol
• 2228388-65-4
• EN300-1938082
• 2-[2-(1-aminocyclopropyl)propan-2-yl]-4-bromo-6-fluorophenol

• Inchi： 1S/C12H15BrFNO/c1-11(2,12(15)3-4-12)8-5-7(13)6-9(14)10(8)16/h5-6,16H,3-4,15H2,1-2H3
• InChI Key： UYPWAJDLQFMHFS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(C)(C)C1(CC1)N)O)F

Computed Properties

• Exact Mass: 287.03210g/mol
• Monoisotopic Mass: 287.03210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-2-(1-aminocyclopropyl)propan-2-yl-4-bromo-6-fluorophenol

Comprehensive Overview of 2-2-(1-aminocyclopropyl)propan-2-yl-4-bromo-6-fluorophenol (CAS No. 2228388-65-4)

The compound 2-2-(1-aminocyclopropyl)propan-2-yl-4-bromo-6-fluorophenol (CAS No. 2228388-65-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the aminocyclopropyl group and the bromo-fluorophenol moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, especially in the fields of central nervous system (CNS) therapeutics and antibacterial agents.

In recent years, the demand for halogenated phenols and cyclopropylamine derivatives has surged due to their versatility in synthetic chemistry. The presence of both bromine and fluorine atoms in this compound enhances its reactivity, enabling selective modifications for targeted applications. This aligns with the growing trend of precision medicine and structure-activity relationship (SAR) studies, where researchers seek to optimize molecular properties for specific biological targets.

The aminocyclopropyl group in 2-2-(1-aminocyclopropyl)propan-2-yl-4-bromo-6-fluorophenol is particularly noteworthy. Cyclopropylamines are known for their ability to modulate enzyme activity, making them valuable in the development of enzyme inhibitors. This has led to increased interest in the compound for potential use in neurodegenerative disease research, where enzyme dysregulation plays a critical role. Additionally, the fluorophenol component contributes to improved metabolic stability, a key consideration in modern drug design.

From a synthetic perspective, the compound's bromo-fluorophenol structure offers multiple sites for further functionalization. This flexibility is highly desirable in combinatorial chemistry and high-throughput screening (HTS) platforms, where rapid diversification of molecular scaffolds is essential. The compound's compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, further enhances its utility in medicinal chemistry.

Environmental and green chemistry considerations are also driving interest in this compound. The incorporation of fluorine atoms can improve the biodegradability of derivatives, addressing concerns about persistent organic pollutants (POPs). This aligns with the broader shift toward sustainable chemical synthesis and the reduction of hazardous waste in industrial processes.

In the context of drug discovery, 2-2-(1-aminocyclopropyl)propan-2-yl-4-bromo-6-fluorophenol is being explored for its potential to cross the blood-brain barrier (BBB), a critical challenge in CNS drug development. The aminocyclopropyl moiety may facilitate BBB penetration, while the halogenated aromatic ring could enhance binding affinity to neuronal targets. These properties are particularly relevant for Alzheimer's disease and Parkinson's disease research, where effective BBB penetration is a major hurdle.

The compound's spectroscopic properties also make it a valuable tool for analytical chemistry. The presence of bromine and fluorine atoms provides distinct signals in nuclear magnetic resonance (NMR) and mass spectrometry (MS) analyses, enabling precise characterization and quality control. This is especially important for regulatory compliance in pharmaceutical manufacturing.

As the scientific community continues to explore the potential of 2-2-(1-aminocyclopropyl)propan-2-yl-4-bromo-6-fluorophenol, its applications are expected to expand. Current research is focused on optimizing its synthetic routes to improve yield and scalability, as well as investigating its biological activity in in vitro and in vivo models. With its unique combination of structural features, this compound holds promise for addressing some of the most pressing challenges in modern chemistry and medicine.